Cas no 105924-64-9 (((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene)
105924-64-9 structure
Product Name:((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene
CAS No:105924-64-9
MF:C9H7F3O2S
MW:236.210891962051
CID:126908
PubChem ID:5708889
Update Time:2024-11-03
((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- ((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene
- 3,3,3-TRIFLUORO-1-(PHENYLSULFONYL)-1-PRO PENE
- 3,3,3-trifluoroprop-1-enylsulfonylbenzene
- Benzene,[(3,3,3-trifluoro-1-propen-1-yl)sulfonyl]-
- 1-((E)-3,3,3-TRIFLUOROPROP-1-ENYLSULFONYL)BENZENE
- 105924-64-9
- 3,3,3-trifluoro-1-(phenylsulfonyl)-1-propene
- [(E)-3,3,3-trifluoroprop-1-enyl]sulfonylbenzene
- MFCD00674025
- F73985
- MXCAYGIFNXCLMK-VOTSOKGWSA-N
- [(1E)-3,3,3-TRIFLUOROPROP-1-ENE-1-SULFONYL]BENZENE
- (E)-((3,3,3-trifluoroprop-1-en-1-yl)sulfonyl)benzene
- DB-345085
-
- Inchi: 1S/C9H7F3O2S/c10-9(11,12)6-7-15(13,14)8-4-2-1-3-5-8/h1-7H/b7-6+
- InChI Key: MXCAYGIFNXCLMK-VOTSOKGWSA-N
- SMILES: S(/C=C/C(F)(F)F)(C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 236.01188512g/mol
- Monoisotopic Mass: 236.01188512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Melting Point: 68-71 °C(lit.)
- PSA: 42.52000
- LogP: 3.61710
((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM182638-1g |
(E)-((3,3,3-trifluoroprop-1-en-1-yl)sulfonyl)benzene |
105924-64-9 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM182638-1g |
(E)-((3,3,3-trifluoroprop-1-en-1-yl)sulfonyl)benzene |
105924-64-9 | 95% | 1g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | Y1248219-100mg |
((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene |
105924-64-9 | 95% | 100mg |
$135 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1248219-250mg |
((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene |
105924-64-9 | 95% | 250mg |
$170 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1248219-1g |
((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene |
105924-64-9 | 95% | 1g |
$410 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1248219-100mg |
((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene |
105924-64-9 | 95% | 100mg |
$145 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1248219-250mg |
((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene |
105924-64-9 | 95% | 250mg |
$180 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1248219-1g |
((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene |
105924-64-9 | 95% | 1g |
$450 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1248219-250mg |
((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene |
105924-64-9 | 95% | 250mg |
$180 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1248219-100mg |
((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene |
105924-64-9 | 95% | 100mg |
$145 | 2025-02-21 |
((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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